Cas no 613-87-6 ((S)-(-)-1-Phenyl-1-propanol)

(S)-(-)-1-Phenyl-1-propanol structure
(S)-(-)-1-Phenyl-1-propanol structure
Product Name:(S)-(-)-1-Phenyl-1-propanol
CAS No:613-87-6
MF:C9H12O
MW:136.190982818604
MDL:MFCD00066207
CID:82718
PubChem ID:24855518
Update Time:2025-04-18

(S)-(-)-1-Phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

    • S(-)-1-phenyl-1-propanol
    • (S)-(-)-1-Phenyl-1-propanol
    • (S)-(-)-alpha-Ethylbenzyl alcohol
    • (S)-(?)-1-Phenyl-1-propanol
    • (1S)-1-phenylpropan-1-ol
    • (S)-(-)-α-Ethylbenzyl Alcohol
    • (-)-1-Phenylpropan-1-ol
    • (1S)-1-Phenyl-1-propanol
    • (S)-1-Phenylpropan-1-ol
    • (S)-1-Phenylpropanol
    • (S)-Phenylethylcarbinol
    • (S)-alpha-Ethylbenzenemethanol
    • (S)-alpha-Ethylbenzyl alcohol
    • 道康宁DC-7
    • S-(-)-1-Phenylpropanol
    • (s)-1-phenyl-1-propanol
    • (S)-1-Phenyl-propan-1-ol
    • DYUQAZSOFZSPHD-VIFPVBQESA-N
    • (S)-(-)-
    • A-Ethylbenzyl alcohol
    • (-)-(S)-1-phenyl-1-propanol;
    • EBD2205243
    • P1931
    • FT-0
    • EN300-5260568
    • T72707
    • SCHEMBL698860
    • MFCD00066207
    • CS-0179412
    • DTXSID90370542
    • (S)-(-)-1-Phenyl-1-propanol, puriss., >=99.0% (sum of enantiomers, GC)
    • (S)-(-)-1-Phenyl-1-propanol, 99%
    • AKOS017347037
    • CHEMBL345759
    • 613-87-6
    • AS-10518
    • (S)?-?(-?)?-?1-?Phenyl-?1-?propanol
    • MDL： MFCD00066207
    • Inchi： 1S/C9H12O/c1-2-9(10)8-6-4-3-5-7-8/h3-7,9-10H,2H2,1H3/t9-/m0/s1
    • InChI Key： DYUQAZSOFZSPHD-VIFPVBQESA-N
    • SMILES： O[C@H](C1C=CC=CC=1)CC
    • BRN： 2041556

Computed Properties

  • Exact Mass: 136.08900
  • Monoisotopic Mass: 136.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 84.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.992 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 94-95 °C/10 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:194°F
    Degrees Celsius:90°C
  • Refractive Index: n20/D 1.520(lit.)
  • Solubility: 10.33g/l
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 20.23000
  • LogP: 2.13000
  • Solubility: Not available
  • Optical Activity: [α]20/D −47°, c = 2.25 in hexane

(S)-(-)-1-Phenyl-1-propanol Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P210-P264-P270-P280-P301+P312+P330-P403+P235-P501
  • Hazardous Material transportation number：UN 2810 6
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S36/37
  • RTECS：DO5470000
  • Hazardous Material Identification： Xn
  • Safety Term：S36/37
  • Risk Phrases：R22
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

(S)-(-)-1-Phenyl-1-propanol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(S)-(-)-1-Phenyl-1-propanol Pricemore >>

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(S)-(-)-1-Phenyl-1-propanol Production Method

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